Cas no 123-68-2 (Allyl hexanoate)

• Product Name: Allyl hexanoate
• CAS No: 123-68-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00038339
• CID: 36091
• PubChem ID: 87561121
• Update Time: 2025-04-18

Allyl hexanoate Chemical and Physical Properties

Names and Identifiers

• Allyl hexanoate
• 2-PROPENYL HEXANOATE
• 2-Propenyl n-hexanoate
• ALLYL CAPROATE
• ALLYL N-HEXANOATE
• CAPROIC ACID ALLYL ESTER
• FEMA 2032
• HEXANOIC ACID ALLYL ESTER
• Propylene caproate
• Allylcapronate
• allyle
• allylecaproate
• Allylester kyseliny kapronove
• Allylhexylate
• Hexanoicacid,2-propenylester
• AllylHexanoate(PerfumeryGrade)
• NATURAL ALLYL HEXANOATE FEMA NO.2032
• prop-2-enyl hexanoate
• ALLYLCAPRONAT
• Allylhexanoat
• ALLYLN-CAPROATE
• Allyl hexanoate,99%

• MDL： MFCD00038339
• Inchi： 1S/C9H16O2/c1-3-5-6-7-9(10)11-8-4-2/h4H,2-3,5-8H2,1H3
• InChI Key： RCSBILYQLVXLJG-UHFFFAOYSA-N
• SMILES： CCCCCC(OCC=C)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.887 g/mL at 25 °C(lit.)
• Melting Point: -57.45°C (estimate)
• Boiling Point: 188°C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.422-1.426
  n20/D 1.424(lit.)
• Solubility: 0.06g/l
• Water Partition Coefficient: Almost insoluble
• PSA: 26.30000
• LogP: 2.29590
• Solubility: Not available
• FEMA: 2032

Allyl hexanoate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311
• Warning Statement： P280,P301+P310,P312
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-24-51/53
• Safety Instruction： S36/37-S45-S61
• RTECS：MO6125000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R24; R51/53
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry place. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters